(5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione

• IUPAC Name: (5E)-3-[(4-bromophenyl)methyl]-5-[(3,5-dichloro-4-ethoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C19H15BrCl2N2O3/c1-2-27-17-14(21)7-12(8-15(17)22)9-16-18(25)24(19(26)23-16)10-11-3-5-13(20)6-4-11/h3-9H,2,10H2,1H3,(H,23,26)/b16-9+
• InChI Key: FDBUXECNVHQIES-CXUHLZMHSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=O)N2)CC3=CC=C(C=C3)Br)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1Cl)/C=C/2\C(=O)N(C(=O)N2)CC3=CC=C(C=C3)Br)Cl
• Molecular Formula: C19H15BrCl2N2O3
• Molecular Weight: 470.1 g/mol

Description

(5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione is a synthetic organic compound that belongs to the class of imidazolidine-2,4-diones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione typically involves the condensation of appropriate benzylidene and imidazolidine derivatives. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as piperidine or acetic acid. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Techniques such as continuous flow synthesis and automated reactors might be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions might involve agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it valuable in synthetic organic chemistry.

Biology

In biological research, this compound might be investigated for its potential as a bioactive molecule. Studies could focus on its interactions with biological targets such as enzymes or receptors, and its effects on cellular processes.

Medicine

In medicinal chemistry, (5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione could be explored for its therapeutic potential. It might exhibit activities such as anti-inflammatory, antimicrobial, or anticancer properties, making it a candidate for drug development.

Industry

In industrial applications, this compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds. Its unique chemical properties might make it suitable for use in coatings, adhesives, or polymers.

Mechanism of Action

The mechanism of action of (5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione would depend on its specific interactions with molecular targets. It might act by binding to specific enzymes or receptors, thereby modulating their activity. The pathways involved could include inhibition of enzyme activity, alteration of signal transduction pathways, or modulation of gene expression.

Comparison with Similar Compounds

Similar Compounds

• (5E)-3-(4-chlorobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione
• (5E)-3-(4-fluorobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione
• (5E)-3-(4-methylbenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione

Uniqueness

(5E)-3-(4-bromobenzyl)-5-(3,5-dichloro-4-ethoxybenzylidene)imidazolidine-2,4-dione is unique due to the presence of both bromine and dichloro-ethoxy substituents. These functional groups can significantly influence its chemical reactivity and biological activity, distinguishing it from other similar compounds.